Levamlodipine

• IUPAC Name: 3-O-ethyl 5-O-methyl (4S)-2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• InChI: InChI=1S/C20H25ClN2O5/c1-4-28-20(25)18-15(11-27-10-9-22)23-12(2)16(19(24)26-3)17(18)13-7-5-6-8-14(13)21/h5-8,17,23H,4,9-11,22H2,1-3H3/t17-/m0/s1
• InChI Key: HTIQEAQVCYTUBX-KRWDZBQOSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN
• Isomeric SMILES: CCOC(=O)C1=C(NC(=C([C@@H]1C2=CC=CC=C2Cl)C(=O)OC)C)COCCN
• Molecular Formula: C20H25ClN2O5
• DSSTOX Substance ID: DTXSID50904504
• Molecular Weight: 408.9 g/mol
• Mechanism of Action: Levamlodipine blocks the transmembrane influx of calcium through L-type calcium channels into the vascular and cardiac smooth muscles resulting in vasodilation and a subsequent decrease in blood pressure. Levamlodipine inhibits calcium influx in vascular smooth muscle to a greater degree than in cardiac muscle, leading to decreased peripheral vascular resistance and lowered blood pressure. In vitro studies have shown a negative inotropic effect but this is unlikely to be clinically relevant.
• CAS RN: 103129-82-4

Description

Levamlodipine is a calcium channel blocker that affects the movement of calcium into the cells of the heart and blood vessels. This action relaxes the blood vessels and lowers blood pressure, increasing the supply of blood and oxygen to the heart. It is used to treat high blood pressure (hypertension) in adults and children at least 6 years old. Lowering high blood pressure helps prevent strokes, heart attacks, and kidney problems.

Molecular Structure Analysis

This compound has the molecular formula C20H25ClN2O5. It is the (4S)-enantiomer of amlodipine. The molecular weight of this compound is 408.9 g/mol.

Chemical Reactions Analysis

This compound is a calcium channel blocker that inhibits the transmembrane influx of calcium through L-type calcium channels into the vascular and cardiac smooth muscles. This results in vasodilation and a subsequent decrease in blood pressure.

Scientific Research Applications

Binding Properties with Human Serum Albumin

Levamlodipine's interaction with human serum albumin (HSA) has been studied to understand its transportation and distribution mechanisms in the human body. Using the multivariate curve resolution-alternating least squares (MCR-ALS) approach and computer modeling, it was found that this compound forms a complex with HSA, affecting its conformation and potentially its function. This interaction involves van der Waals forces and hydrogen bonding, highlighting the drug's physicochemical properties and its influence on HSA's structural dynamics (Zhaoqing Liu et al., 2020).

Interaction with Hemoglobin

Another study focused on the interaction between this compound and bovine hemoglobin (BHb), employing spectroscopy techniques and molecular docking methods. This research provided insights into how this compound binds to BHb, with the binding site identified at β-37 tryptophan in the central cavity of BHb. This interaction is primarily driven by van der Waals force and hydrogen bonds, and it has implications for the drug's transport within the bloodstream (Linlin Xu et al., 2019).

Pharmacokinetics and Bioequivalence

The pharmacokinetics of this compound, including its bioequivalence with Amlodipine, have been studied in healthy Chinese subjects. A single-dose, randomized, open-label, two-period crossover study confirmed the bioequivalence of this compound and Amlodipine, indicating that both drugs have similar absorption and elimination rates when administered at specific doses. These findings are crucial for understanding this compound's dosing and its potential as a cardiovascular drug (Xin Li et al., 2020).

Therapeutic Efficacy in Combination with Other Drugs

Studies have also explored the therapeutic efficacy of this compound in combination with other drugs, such as Metoprolol, for the treatment of hypertension. Combining this compound with Metoprolol has shown to improve therapeutic effects and reduce the incidence of adverse reactions, suggesting a potential for combined drug therapies in clinical practice for enhanced patient outcomes (Zhao Jin, 2013).

Mechanism of Action

Levamlodipine, also known as (S)-Amlodipine, is a pharmacologically active enantiomer of amlodipine . It is a calcium channel blocker used to treat hypertension . Here is a detailed overview of its mechanism of action:

Target of Action

This compound’s primary target is the L-type calcium channels located in the vascular and cardiac smooth muscles . These channels play a crucial role in regulating the influx of calcium ions, which is essential for muscle contraction.

Mode of Action

This compound acts as an allosteric modulator . It inhibits the transmembrane influx of calcium ions through the L-type calcium channels . This inhibition is more pronounced in vascular smooth muscle than in cardiac muscle .

Biochemical Pathways

By blocking the calcium influx, this compound causes vasodilation , leading to a decrease in peripheral vascular resistance . This action reduces the workload of the heart, thereby lowering blood pressure .

Pharmacokinetics

This compound exhibits good bioavailability. After oral administration, it reaches maximum plasma concentration (Cmax) of 8.3 to 9.3 ng/mL in 2 to 3 hours (Tmax) . It is extensively metabolized in the liver, primarily by CYP3A4, to inactive metabolites . About 60% of these metabolites are excreted in the urine . This compound shows approximately 93% plasma protein binding .

Result of Action

The molecular and cellular effects of this compound’s action result in a decrease in blood pressure . By causing vasodilation, it reduces the force required for the heart to pump blood, thereby reducing the risk of cardiovascular events such as heart attacks and strokes .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. Individual factors such as age, liver function, and concomitant use of other medications can influence its pharmacokinetics and pharmacodynamics .

Safety and Hazards

Levamlodipine is toxic and contains a pharmaceutically active ingredient. It should only be handled by personnel trained and familiar with handling potent active pharmaceutical ingredients. It is a moderate to severe irritant to the skin and eyes.

Future Directions

Levamlodipine has been shown to have more selectivity and better efficacy than ®-amlodipine. Various clinical studies have shown that low-dose this compound besylate could considerably enhance the cognitive function in VaD mice. This suggests potential future directions for the use of this compound in treating other conditions, such as vascular dementia.

Biochemical Analysis

Biochemical Properties

Levamlodipine acts on the L-type of calcium channels . It blocks the transmembrane influx of calcium into the vascular and cardiac smooth muscles, resulting in vasodilation . This leads to a decrease in blood pressure . This compound inhibits calcium influx in vascular smooth muscle to a greater degree than in cardiac muscle, leading to decreased peripheral vascular resistance and lowered blood pressure .

Cellular Effects

This compound’s primary cellular effect is the dilation of blood vessels, which improves blood flow . By blocking the influx of calcium, this compound causes relaxation of the vascular smooth muscle, leading to vasodilation and a subsequent decrease in blood pressure .

Molecular Mechanism

This compound’s mechanism of action involves blocking the transmembrane influx of calcium through L-type calcium channels into the vascular and cardiac smooth muscles . This results in vasodilation and a subsequent decrease in blood pressure . This compound inhibits calcium influx in vascular smooth muscle to a greater degree than in cardiac muscle, leading to decreased peripheral vascular resistance and lowered blood pressure .

Temporal Effects in Laboratory Settings

In a single-dose study, this compound (2.5 mg) reached a maximum plasma concentration of 8.3 to 9.3 ng/mL in 2 to 3 hours . It is extensively (about 90%) converted to inactive metabolites via hepatic metabolism with 10% of the parent compound and 60% of the metabolites excreted in the urine .

Metabolic Pathways

This compound is primarily metabolized in the liver, with about 90% of it being converted to inactive metabolites . This metabolism is primarily mediated by CYP3A4 . This compound’s dehydrogenation to a pyridine metabolite (M9) is the most important metabolic pathway in human liver microsomes .

Transport and Distribution

This compound is distributed throughout the body after oral administration . It shows approximately 93% plasma protein binding in hypertensive patients .

Subcellular Localization

The subcellular localization of this compound is not explicitly stated in the literature. Given its mechanism of action, it can be inferred that this compound likely localizes to the cell membrane where it interacts with L-type calcium channels .

Q & A

Q1: What is the primary mechanism of action of levamlodipine?

A1: this compound primarily acts by blocking L-type voltage-gated calcium channels, predominantly in vascular smooth muscle cells. [, , ] This inhibition reduces calcium influx, leading to vasodilation and a decrease in peripheral vascular resistance, ultimately lowering blood pressure. [, , ]

Q2: How does this compound's vasodilatory effect differ in hypoxic conditions?

A2: Research using isolated rat basilar arteries demonstrated that this compound exhibits a more pronounced inhibitory effect on vasoconstriction induced by 5-hydroxytryptamine (5-HT) under hypoxic conditions compared to normoxic conditions. [] This suggests a potential role for this compound in conditions involving hypoxia, such as stroke.

Q3: Does this compound impact the release of endothelium-derived relaxing factors?

A3: Studies suggest that this compound's vasodilatory effects might be partially mediated by the release of nitric oxide (NO), an endothelium-derived relaxing factor. [] This adds another layer to its beneficial effects on the cardiovascular system.

Q4: Beyond blood pressure reduction, what other potential therapeutic benefits might this compound offer?

A4: Research indicates that this compound might provide neuroprotective effects, potentially by reducing infarct volume in mouse models of focal cerebral ischemia. [] Additionally, it may enhance cognitive function in a mouse model of vascular dementia, possibly through mechanisms involving the CaMKII pathway. []

Q5: Can this compound be beneficial in managing conditions beyond hypertension?

A5: Research suggests potential benefits of this compound in various conditions, including:

• Vascular Dementia: this compound at a low dose (0.1 mg/kg) showed improvements in cognitive function in a mouse model of vascular dementia. []
• Acute Glaucoma: In a rabbit model, this compound demonstrated a significant preventative effect on glucose-induced intraocular pressure elevation. []
• Diastolic Heart Failure: In patients with primary hypertension complicated with diastolic heart failure, this compound showed improvements in heart function parameters like the 6-minute walk distance, left ventricular ejection fraction, and E/A ratio. []
• Hypertension with Morning Blood Pressure Surge: this compound, especially in combination with betaloc, demonstrated effectiveness in controlling morning blood pressure surge in patients with hypertension. []
• Diabetic Nephrosis with Hypertension: this compound, alone or in combination with losartan, showed promising results in lowering blood pressure and decreasing urine albumin excretion in patients with diabetic nephrosis and hypertension, suggesting a protective effect on renal function. []

Q6: What is the molecular formula and weight of this compound?

A6: this compound besylate, the commonly used salt form, has a molecular formula of C20H25N2O5ClS and a molecular weight of 448.94 g/mol.

Q7: Is there spectroscopic data available for this compound besylate?

A7: Yes, research papers describe characteristic peaks of this compound besylate crystals in X-ray powder diffraction patterns obtained using Cu-K alpha rays. [, , ] These peaks are valuable for identification and characterization.

Q8: How stable is this compound besylate under various conditions?

A8: Studies have investigated the stability of this compound besylate under different conditions to optimize its formulation and storage. [, ] Formulations utilizing techniques like inclusion complexes with beta-cyclodextrin aim to further enhance stability and improve dissolution rates. []

Q9: What analytical methods are commonly used to quantify this compound?

A9: High-performance liquid chromatography coupled with mass spectrometry (LC-MS/MS) is a frequently employed method for determining this compound concentrations in biological samples. [] This method offers high sensitivity and selectivity.

Q10: Are there validated analytical methods to ensure the quality and consistency of this compound formulations?

A10: Yes, analytical method validation is crucial for ensuring the accuracy, precision, and specificity of methods used to quantify this compound in pharmaceutical formulations. [, ] These validated methods are essential for quality control and assurance.

Q11: What is the bioavailability of this compound?

A11: Research comparing the bioavailability of this compound maleate dispersible tablets to traditional tablets in healthy volunteers found the relative bioavailability of the dispersible tablets to be 99% ± 6% (85%~110%). []

Q12: Has the efficacy of this compound been evaluated in clinical trials?

A13: Numerous clinical studies have investigated the efficacy and safety of this compound in managing hypertension, often comparing it to amlodipine or other antihypertensive agents. [, , , , , , , , , , , , , , ]

Q13: What are some key findings from clinical trials regarding the efficacy of this compound in managing hypertension?

A14: Clinical trials have demonstrated that this compound effectively lowers blood pressure in patients with mild to moderate essential hypertension, with comparable efficacy to amlodipine. [, , , , , , , , , ] Studies also suggest potential advantages of this compound, such as a lower incidence of adverse effects compared to amlodipine. [, , ]

Q14: Are there combination therapies involving this compound that have shown promising results in managing hypertension?

A15: Yes, research indicates that combining this compound with other antihypertensive agents like valsartan, [, ] irbesartan, [] or benazepril [] can enhance blood pressure control and potentially provide additional cardiovascular benefits.

Q15: What is the significance of this compound being a single enantiomer drug?

A16: this compound represents the pharmacologically active enantiomer of the racemic drug amlodipine. [] Developing and utilizing single enantiomers like this compound aligns with the trend towards more selective and potentially safer drug therapies.

Q16: Have there been efforts to develop novel formulations or drug delivery strategies for this compound?

A17: Yes, research explores formulations like dispersible tablets [] and those incorporating beta-cyclodextrin [] to potentially enhance the solubility, dissolution rate, and bioavailability of this compound.